Cas no 4144-69-8 (2-(2H-1,2,3-benzotriazol-2-yl)propanoic acid)

• Product Name: 2-(2H-1,2,3-benzotriazol-2-yl)propanoic acid
• CAS No: 4144-69-8
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 3076754
• PubChem ID: 648224
• Update Time: 2025-11-06

2-(2H-1,2,3-benzotriazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2H-1,2,3-benzotriazol-2-yl)propanoic acid
• BAS 03370390
• Oprea1_492819
• Oprea1_535918
• CS-0452373
• 4144-69-8
• 2-(benzotriazol-2-yl)propanoic acid
• HMS1675I11
• AKOS016341365
• MLS000035744
• HMS2159J12
• SMR000012262
• HMS3353P19
• 2-(2H-Benzo[d][1,2,3]triazol-2-yl)propanoicacid
• AKOS000300291
• CHEMBL1582084
• 2-Benzotriazol-2-yl-propionic acid
• 2-(2H-Benzo[d][1,2,3]triazol-2-yl)propanoic acid

• MDL： MFCD02737997
• Inchi： 1S/C9H9N3O2/c1-6(9(13)14)12-10-7-4-2-3-5-8(7)11-12/h2-6H,1H3,(H,13,14)
• InChI Key： VVFDXKZSXMHONU-UHFFFAOYSA-N
• SMILES： OC(C(C)N1N=C2C=CC=CC2=N1)=O

Computed Properties

• Exact Mass: 191.069476538Da
• Monoisotopic Mass: 191.069476538Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68Ų

2-(2H-1,2,3-benzotriazol-2-yl)propanoic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(2H-1,2,3-benzotriazol-2-yl)propanoic acid

Compound CAS No. 4144-69-8: 2-(2H-1,2,3-Benzotriazol-2-yl)propanoic Acid

Compound CAS No. 4144-69-8, also known as 2-(2H-1,2,3-benzotriazol-2-yl)propanoic acid, is a versatile organic compound with significant applications in various fields. This compound belongs to the class of benzotriazole derivatives, which have been extensively studied for their unique chemical properties and functional groups. The benzotriazole ring in this molecule plays a crucial role in its reactivity and stability, making it a valuable component in pharmaceuticals, agrochemicals, and materials science.

Recent advancements in synthetic chemistry have enabled the precise synthesis of benzotriazole derivatives like this compound. Researchers have focused on optimizing the synthesis pathways to enhance yield and purity. For instance, a study published in *Journal of Organic Chemistry* highlighted a novel approach using microwave-assisted synthesis to produce benzotriazole-based compounds with high efficiency. This method not only reduces reaction time but also minimizes the use of hazardous reagents, aligning with green chemistry principles.

The molecular structure of CAS No. 4144-69-8 is characterized by a benzene ring fused with a triazole ring system. The presence of the propanoic acid group introduces additional functional diversity, enabling this compound to participate in various chemical reactions such as esterification and amidation. These reactions are pivotal in the development of bioactive molecules and advanced materials.

One of the most promising applications of benzotriazole derivatives is in the field of drug discovery. A recent study in *Nature Communications* demonstrated that certain benzotriazole-containing compounds exhibit potent anti-inflammatory and antioxidant activities. These findings suggest that CAS No. 4144-69-8 could serve as a lead compound for developing novel therapeutic agents targeting chronic inflammatory diseases.

In addition to its pharmacological potential, CAS No. 4144-69-8 has shown remarkable properties in materials science. Its ability to form stable coordination complexes with metal ions makes it an attractive candidate for designing advanced catalysts and sensors. For example, researchers at Stanford University reported the use of this compound as a ligand in creating highly selective metalloporphyrin catalysts for organic transformations.

The environmental impact of benzotriazole derivatives has also garnered attention from scientists and regulatory bodies. Studies indicate that some benzotriazole-based compounds can degrade under specific environmental conditions, reducing their persistence in ecosystems. However, further research is needed to fully understand their long-term effects on aquatic life and soil health.

In conclusion, CAS No. 4144-69-8 (2-(2H-1,2,3-benzotriazol-2-yl)propanoic acid) is a multifaceted compound with immense potential across diverse industries. Its unique chemical structure and functional groups make it an invaluable tool for researchers and developers alike. As ongoing studies continue to uncover new applications and optimize its synthesis methods, this compound is poised to play an even more significant role in advancing science and technology.